3-(anilinomethyl)-7-methoxyquinolin-2(1H)-one
Overview
Description
3-(Anilinomethyl)-7-methoxyquinolin-2(1H)-one, also known as AMMQ, is an organic compound that has recently been studied for its potential applications in various scientific fields. AMMQ has a wide range of uses and is a promising compound for further research. It is a white crystalline solid with a melting point of 144-146°C, and is soluble in water and ethanol. AMMQ has a molecular weight of 244.27 g/mol and a molecular formula of C13H13NO2.
Properties
IUPAC Name |
3-(anilinomethyl)-7-methoxy-1H-quinolin-2-one |
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| Source | PubChem | |
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InChI |
InChI=1S/C17H16N2O2/c1-21-15-8-7-12-9-13(17(20)19-16(12)10-15)11-18-14-5-3-2-4-6-14/h2-10,18H,11H2,1H3,(H,19,20) |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIISNZVHWGNMMP-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)N2)CNC3=CC=CC=C3 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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